Cas no 25870-62-6 (1-Phenyl-2-hexanone)
1-Phenyl-2-hexanone is an aromatic ketone with the molecular formula C₁₂H₁₆O, characterized by a phenyl group attached to the second carbon of a hexanone chain. This compound is commonly utilized as an intermediate in organic synthesis, particularly in the production of pharmaceuticals, fragrances, and specialty chemicals. Its structure offers reactivity at both the carbonyl and aromatic positions, enabling versatile functionalization. The compound exhibits moderate solubility in organic solvents and stability under standard conditions, making it suitable for various synthetic applications. Its well-defined chemical properties and consistent purity ensure reliable performance in research and industrial processes.
1-Phenyl-2-hexanone structure
Product Name:1-Phenyl-2-hexanone
CAS No:25870-62-6
MF:C12H16O
MW:176.254843711853
MDL:MFCD00027240
CID:52804
PubChem ID:87563980
Update Time:2025-05-28
1-Phenyl-2-hexanone Chemical and Physical Properties
Names and Identifiers
-
- 1-Phenylhexan-2-one
- Benzyl n-butyl ketone
- Benzyl Butyl Ketone
- 1-Phenyl-2-hexanone
- 1-Phenyl-hexan-2-on
- 1-phenyl-hexan-2-one
- 2-Hexanone,1-phenyl
- phenylhexanone
- CS-0152391
- D88735
- SCHEMBL330291
- NS00049034
- NSC15336
- NSC 15336
- SY048304
- NSC-15336
- phenyl hexanone
- InChI=1/C12H16O/c1-2-3-9-12(13)10-11-7-5-4-6-8-11/h4-8H,2-3,9-10H2,1H3
- DYQAZJQDLPPHNB-UHFFFAOYSA-
- FT-0608235
- 2-Hexanone, 1-phenyl-
- MFCD00027240
- 25870-62-6
- DTXSID301315661
- B1030
- 1-phenyl-2 -hexanone
- AI3-24765
- EINECS 247-306-2
- CHEBI:145957
- A877449
- AKOS009157724
- AS-81244
- DB-046784
- 2Hexanone, 1phenyl
- 1Phenyl2hexanone
-
- MDL： MFCD00027240
- Inchi： 1S/C12H16O/c1-2-3-9-12(13)10-11-7-5-4-6-8-11/h4-8H,2-3,9-10H2,1H3
- InChI Key： DYQAZJQDLPPHNB-UHFFFAOYSA-N
- SMILES： O=C(CC1C=CC=CC=1)CCCC
- BRN： 2044423
Computed Properties
- Exact Mass: 176.12000
- Monoisotopic Mass: 176.12
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 145
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 2.9
- Topological Polar Surface Area: 17.1A^2
- Molecular Weight: 176.25
Experimental Properties
- Color/Form: Not determined
- Density: 0,94 g/cm3
- Boiling Point: 153°C/20mmHg(lit.)
- Flash Point: 153°C/20mm
- Refractive Index: 1.5010
- PSA: 17.07000
- LogP: 2.98840
- Solubility: Not determined
1-Phenyl-2-hexanone Security Information
- Hazardous Material transportation number：UN 3272 3/PG 2
- WGK Germany：3
- Safety Instruction： S16
-
Hazardous Material Identification：
- Risk Phrases：R11
- Packing Group：II
- Safety Term：3
- Packing Group：II
- Hazard Level：3
1-Phenyl-2-hexanone Customs Data
- HS CODE：2914399090
- Customs Data：
China Customs Code:
2914399090Overview:
2914399090. Other aromatic ketones without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
2914399090. other aromatic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%
1-Phenyl-2-hexanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P399263-50mg |
1-Phenyl-2-hexanone |
25870-62-6 | 50mg |
$ 50.00 | 2022-06-02 | ||
| TRC | P399263-100mg |
1-Phenyl-2-hexanone |
25870-62-6 | 100mg |
$ 65.00 | 2022-06-02 | ||
| TRC | P399263-500mg |
1-Phenyl-2-hexanone |
25870-62-6 | 500mg |
$ 95.00 | 2022-06-02 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X43355-1g |
1-phenylhexan-2-one |
25870-62-6 | 93% | 1g |
¥194.0 | 2023-09-05 | |
| abcr | AB118504-1 g |
1-Phenyl-2-hexanone, 95%; . |
25870-62-6 | 95% | 1 g |
€53.90 | 2023-07-20 | |
| abcr | AB118504-5 g |
1-Phenyl-2-hexanone, 95%; . |
25870-62-6 | 95% | 5 g |
€105.20 | 2023-07-20 | |
| eNovation Chemicals LLC | D764208-1g |
1-Phenylhexan-2-one |
25870-62-6 | 95% | 1g |
$80 | 2024-06-07 | |
| eNovation Chemicals LLC | D764208-10g |
1-Phenylhexan-2-one |
25870-62-6 | 95% | 10g |
$1235 | 2023-05-17 | |
| eNovation Chemicals LLC | D764208-25g |
1-Phenylhexan-2-one |
25870-62-6 | 95% | 25g |
$430 | 2024-06-07 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | A10944-1g |
1-Phenyl-2-hexanone, 95% |
25870-62-6 | 95% | 1g |
￥375.00 | 2023-03-15 |
1-Phenyl-2-hexanone Related Literature
-
Yulia A. Konik,Marina Kudrjashova,Nele Konrad,Sandra Kaabel,Ivar J?rving,Margus Lopp,Dzmitry G. Kananovich Org. Biomol. Chem. 2017 15 4635
-
2. Thermal reaction of diastereomeric benzocyclobutenols. Evidence for reversible opening of 1,2-dihydrobenzocyclobutenols to hydroxy-o-xylylenesEtsuya Kawata,Masaichi Saito,Michikazu Yoshioka J. Chem. Soc. Perkin Trans. 1 2000 1015
-
Troels Skrydstrup,Tina Jespersen,Jean-Marie Beau,Mikael Bols Chem. Commun. 1996 515
25870-62-6 (1-Phenyl-2-hexanone) Related Products
- 32508-90-0(2-Nonanone, 1-phenyl-)
- 3318-61-4(1-Phenylpentane-2,4-dione)
- 6683-96-1(2-Octanone, 1-phenyl-)
- 51307-04-1(2,4-Pentanedione, 1,5-diphenyl-)
- 105994-83-0(2-Pentanone, 1-(4-methylphenyl)-)
- 32776-14-0(2,5-Hexanedione, 1-phenyl-)
- 6683-92-7(1-Phenyl-2-pentanone)
- 6683-94-9(1-Phenyl-2-heptanone)
- 37985-17-4(1,4-diphenylbutan-2-one)
- 51439-05-5(2-Tetradecanone, 1-phenyl-)
Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
